Cas no 20175-84-2 ([1,2'-Binaphthalene]-5,5',8,8'-tetrone,1',4-dihydroxy-2,3'-dimethyl-, (1R)-)

Isodiospyrin is a natural dimeric naphthoquinone and a human DNA topoisomerase I (topoisomerase) inhibitor Isodiospyrin can prevent DNA relaxation and the kinase activity of human topoisomerase I Isodiospyrin has anticancer, antibacterial and antifungal activities

[1,2'-Binaphthalene]-5,5',8,8'-tetrone,1',4-dihydroxy-2,3'-dimethyl-, (1R)- structure

20175-84-2 structure

Product Name:[1,2'-Binaphthalene]-5,5',8,8'-tetrone,1',4-dihydroxy-2,3'-dimethyl-, (1R)-

CAS No:20175-84-2

Molecular Formula:C₂₂H₁₄O₆

Molecular Weight:374.34296

CID:261631

PubChem ID:99298

[1,2'-Binaphthalene]-5,5',8,8'-tetrone,1',4-dihydroxy-2,3'-dimethyl-, (1R)- Properties

Names and Identifiers

- [1,2'-Binaphthalene]-5,5',8,8'-tetrone,1',4-dihydroxy-2,3'-dimethyl-, (1R)-
- Isodiospyrin
- Isoldiospyrin
- (1,2'-Binaphthalene)-5,5',8,8'-tetrone, 1',4-dihydroxy-2,3'-dimethyl-, (-)-
- [1,2'-binaphthalene]-5,5',8,8'-tetrone, 1',4-dihydroxy-2,3'-dimethyl-
- [1,2'-Binaphthalene]-5,5',8,8'-tetrone, 1',4-dihydroxy-2,3'-dimethyl-, (-)-
- 1',4-Dihydroxy-2,3'-dimethyl-1,2'-binaphthalene-5,5',8,8'-tetrone
- (R)axial-Isodiospyrin
- [ "(R)axial-Isodiospyrin" ]
- 89475-33-2
- AKOS030533948
- CHEBI:6002
- 5-hydroxy-6-(4-hydroxy-2-methyl-5,8-dioxonaphthalen-1-yl)-7-methylnaphthalene-1,4-dione
- DTXSID90174007
- CS-0024366
- HY-N3488
- rac-Isodiospyrin
- CHEMBL1992900
- 1',4-dihydroxy-2,3'-dimethyl-(1,2'-binaphthalene)-5,5',8,8'-tetrone
- Q27106975
- 20175-84-2
- [1,2'-Binaphthalene]-5,5',8,8'-tetrone, 1',4-dihydroxy-2,3'-dimethyl-, (1R)-
- BDBM93040
- NSC208731
- 5-hydroxy-6-(4-hydroxy-2-methyl-5,8-dioxo-1-naphthyl)-7-methyl-naphthalene-1,4-dione
- NSC-208731
- [1,5',8,8'-tetrone, 1',4-dihydroxy-2,3'-dimethyl-, (-)-
- [1,2'-Binaphthalene]-5,5',8,8'-tetrone, 1',4-dihydroxy-2,3'-dimethyl-, (R)- (8CI); (1R)-1',4-Dihydroxy-2,3'-dimethyl[1,2'-binaphthalene]-5,5',8,8'-tetrone; (-)-Isodiospyrin
- NSC 208731
- OEEOHKZVBKYMBA-UHFFFAOYSA-N
- FS-9529
- NCI60_001744
- 5-hydroxy-6-(4-hydroxy-2-methyl-5, 8-dioxonaphthalen-1-yl)-7-methylnaphthalene-1, 4-dione
- DA-64533
- 1',4-Dihydroxy-2,3'-dimethyl[1,2'-binaphthalene]-5,5',8,8'-tetrone; NSC 208731
- +Expand
- InChIKey： OEEOHKZVBKYMBA-UHFFFAOYSA-N
- Inchi： InChI=1S/C22H14O6/c1-9-7-11-12(23)3-4-13(24)19(11)22(28)18(9)17-10(2)8-16(27)20-14(25)5-6-15(26)21(17)20/h3-8,27-28H,1-2H3
- SMILES： O=C1C=CC(=O)C2C(=C(C3C(C)=CC(O)=C4C(C=CC(=O)C=34)=O)C(=CC1=2)C)O

Computed Properties

Exact Mass: 374.07902
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 1
Monoisotopic Mass: 374.07903816g/mol
Heavy Atom Count: 28
Complexity: 795
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.7
Topological Polar Surface Area: 109Å²

Experimental Properties

PSA: 108.74
Boiling Point: 712.0±60.0 °C at 760 mmHg
Vapor Pressure: 0.0±2.4 mmHg at 25°C
Flash Point: 398.3±29.4 °C
Color/Form: Red powder
Density: 1.5±0.1 g/cm3

[1,2'-Binaphthalene]-5,5',8,8'-tetrone,1',4-dihydroxy-2,3'-dimethyl-, (1R)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB03263-5mg	Isodiospyrin	20175-84-2	99%	5mg	$655.00	2024-04-20
Ambeed	A461958-5mg	Isodiospyrin	20175-84-2	98+%	5mg	$835.0	2024-08-03
MedChemExpress	HY-N3488-1mg	Isodiospyrin	20175-84-2	99.77%	1mg	￥2181
TargetMol Chemicals	TN4283-5 mg	Isodiospyrin	20175-84-2	98%	5mg	￥ 3,560
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	I39580-5mg	Isoldiospyrin	20175-84-2	,HPLC≥98%	5mg	¥5120.0	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4283-1 mg	Isodiospyrin	20175-84-2		1mg	￥2595.00	2022-02-28

[1,2'-Binaphthalene]-5,5',8,8'-tetrone,1',4-dihydroxy-2,3'-dimethyl-, (1R)- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:20175-84-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

[1,2'-Binaphthalene]-5,5',8,8'-tetrone,1',4-dihydroxy-2,3'-dimethyl-, (1R)- Related Literature

1. Chemistry of quinones. Part V. Structure of cladofulvin, a bianthraquinone from Cladosporium fulvum cooke

David G. Davies,Philip Hodge J. Chem. Soc. Perkin Trans. 1 1974 2403
2. Ebenaceae extractives. Part 8. The structure of diosquinone and reactions of related quinone epoxides

Terence J. Lillie,Oliver C. Musgrave J. Chem. Soc. Perkin Trans. 1 1980 1161
3. Natural product growth inhibitors of Mycobacterium tuberculosis

Brent R. Copp,A. Norrie Pearce Nat. Prod. Rep. 2007 24 278
4. Ebenaceae extractives. Part III. Binaphthaquinones from Diospyros species

A. L. Fallas,R. H. Thomson J. Chem. Soc. C 1968 2279
5. Ebenaceae extractives. Part V. New diospyrin derivatives from Diospyros montana Roxb.

Terence J. Lillie,Oliver C. Musgrave,Douglas Skoyles J. Chem. Soc. Perkin Trans. 1 1976 2155
6. Ebenaceae extractives. Part 7. Use of hydroxy-proton shifts of juglone derivatives in structure elucidation

Terence J. Lillie,Oliver C. Musgrave J. Chem. Soc. Perkin Trans. 1 1977 355
7. Absolute stereochemistry of 1,2′-linked bi(naphthoquinone)s

Robert W. Baker,Song Liu,Melvyn V. Sargent,Brian W. Skelton,Allan H. White bi(naphthoquinone)s. Robert W. Baker Song Liu Melvyn V. Sargent Brian W. Skelton Allan H. White Chem. Commun. 1997 451
8. Ebenaceae extractives. Part IV. Diosindigo A, a blue pigment from several Diospyros species

Oliver C. Musgrave,Douglas Skoyles J. Chem. Soc. Perkin Trans. 1 1974 1128
9. Structure, bioactivities, biosynthetic relationships and chemical synthesis of the spirodioxynaphthalenes

You-Sheng Cai,Yue-Wei Guo,Karsten Krohn Nat. Prod. Rep. 2010 27 1840

Related Categories

Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

20175-84-2 ([1,2'-Binaphthalene]-5,5',8,8'-tetrone,1',4-dihydroxy-2,3'-dimethyl-, (1R)-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:20175-84-2)[1,2'-Binaphthalene]-5,5',8,8'-tetrone,1',4-dihydroxy-2,3'-dimethyl-, (1R)-

Purity:99%

Quantity:5mg

Price($):752.0